Cas no 500016-41-1 (2-Chloro-3,5-dimethoxybenzeneacetonitrile)

• Product Name: 2-Chloro-3,5-dimethoxybenzeneacetonitrile
• CAS No: 500016-41-1
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 4669210
• PubChem ID: 1235188
• Update Time: 2025-07-22

2-Chloro-3,5-dimethoxybenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-chloro-3,5-dimethoxy-
• 2-(2-CHLORO-3,5-DIMETHOXYPHENYL)ACETONITRILE
• 2-chloro-3,5-dimethoxybenzyl cyanide
• 2-chloro-3,5-dimethoxy-Benzeneacetonitrile
• 500016-41-1
• SCHEMBL4716537
• E86958
• CS-0129827
• (2-chloro-3,5-dimethoxyphenyl)acetonitrile
• 2-Chloro-3,5-dimethoxybenzeneacetonitrile

• Inchi： 1S/C10H10ClNO2/c1-13-8-5-7(3-4-12)10(11)9(6-8)14-2/h5-6H,3H2,1-2H3
• InChI Key： WRRZHKKTEADEAO-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(OC)=CC(OC)=C1Cl

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115 ºC (ethyl acetate hexane )
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Chloro-3,5-dimethoxybenzeneacetonitrile

Recent Advances in the Study of 2-Chloro-3,5-dimethoxybenzeneacetonitrile (CAS: 500016-41-1)

2-Chloro-3,5-dimethoxybenzeneacetonitrile (CAS: 500016-41-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-Chloro-3,5-dimethoxybenzeneacetonitrile as a precursor in the synthesis of heterocyclic compounds with potential anticancer properties. The research demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific cancer cell lines, suggesting its utility in oncology drug development. The study employed a combination of computational modeling and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives.

Further investigations have explored the compound's reactivity and stability under various conditions. A recent report in Organic & Biomolecular Chemistry (2024) detailed optimized synthetic routes for 2-Chloro-3,5-dimethoxybenzeneacetonitrile, emphasizing improvements in yield and purity. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications. The study also provided insights into the compound's interaction with common reagents, which could inform future synthetic strategies.

In addition to its synthetic utility, 2-Chloro-3,5-dimethoxybenzeneacetonitrile has been investigated for its potential biological activities. A preprint on bioRxiv (2024) reported preliminary findings on its antimicrobial properties, showing moderate activity against Gram-positive bacteria. While further validation is needed, these results open new avenues for research into its use as an antimicrobial agent or as a scaffold for designing more potent analogs.

The safety and toxicological profile of 2-Chloro-3,5-dimethoxybenzeneacetonitrile have also been subjects of recent scrutiny. A regulatory assessment published in Chemical Research in Toxicology (2023) evaluated its environmental impact and potential health risks. The findings indicated that while the compound exhibits low acute toxicity, proper handling and disposal protocols are essential to mitigate long-term environmental effects. This underscores the importance of adhering to safety guidelines in laboratory and industrial settings.

Looking ahead, researchers are focusing on expanding the applications of 2-Chloro-3,5-dimethoxybenzeneacetonitrile in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, with several patents pending for novel derivatives and formulations. The compound's versatility and relatively straightforward synthesis make it a valuable asset in the toolkit of medicinal chemists.

In conclusion, 2-Chloro-3,5-dimethoxybenzeneacetonitrile (CAS: 500016-41-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic utility, biological activities, and safety profile, paving the way for future applications. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic agents and materials.